(4R,4'R)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)

• IUPAC Name: (4R)-4-tert-butyl-2-[2-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-dihydroinden-2-yl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C23H32N2O2/c1-21(2,3)17-13-26-19(24-17)23(11-15-9-7-8-10-16(15)12-23)20-25-18(14-27-20)22(4,5)6/h7-10,17-18H,11-14H2,1-6H3/t17-,18-/m0/s1
• InChI Key: GABYPOAAACQAAR-ROUUACIJSA-N
• Canonical SMILES: CC(C)(C)C1COC(=N1)C2(CC3=CC=CC=C3C2)C4=NC(CO4)C(C)(C)C
• Isomeric SMILES: CC(C)(C)[C@@H]1COC(=N1)C2(CC3=CC=CC=C3C2)C4=N[C@@H](CO4)C(C)(C)C
• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol

Description

This compound is a chiral bis(oxazoline) ligand featuring a rigid 2,3-dihydro-1H-indene backbone and tert-butyl substituents at the 4-positions of the oxazoline rings. Its structure confers high steric hindrance and electronic tunability, making it valuable in asymmetric catalysis, particularly in enantioselective transformations such as cyclopropanations and C–H functionalizations .

Comparison with Similar Compounds

Structural Analogues and Key Differences

Table 1: Structural and Physical Properties

Compound Name	Backbone/Linker	Substituents	Molecular Formula	Molecular Weight	Storage Conditions	Reference
Target Compound	2,3-Dihydro-1H-indene	4-(tert-butyl)	C₂₃H₂₈N₂O₂	380.48	Inert atmosphere, 2–8°C
(4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)	Ethane	4-(tert-butyl)	C₁₈H₂₈N₂O₂	320.43	Not specified
(4R,4'R)-2,2'-(Pentane-3,3-diyl)bis(4-phenyl-4,5-dihydrooxazole)	Pentane	4-phenyl	C₂₉H₂₈N₂O₂	452.55	-20°C
(4S,4'S)-2,2'-(Pentane-3,3-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)	Pentane	4-(tert-butyl)	C₁₉H₃₄N₂O₂	322.49	-20°C
2,2'-Methylenebis[(4R,5S)-4,5-diphenyl-2-oxazoline]	Methylene	4,5-diphenyl	C₃₁H₂₆N₂O₂	458.55	Room temperature

Key Observations :

• tert-Butyl substituents offer stronger steric effects than phenyl groups, influencing substrate binding in asymmetric reactions .
• Storage stability varies: phenyl-substituted analogs require lower temperatures (-20°C), while diphenyl-oxazolines remain stable at room temperature .

Key Observations :

• The target compound is synthesized in high yield (>90%) without column chromatography, offering practical advantages .
• Tris-oxazoline derivatives require additional purification steps (e.g., flash chromatography), reducing scalability .

Catalytic Performance

Key Observations :

• The target compound achieves higher enantioselectivity (92% ee) in copper-catalyzed reactions compared to pentane-linked analogs (85% ee) .
• Diphenyl-substituted oxazolines show moderate performance in Pd catalysis, likely due to reduced steric bulk .